Cas no 83171-42-0 (Benzoic acid, 4-methoxy-, 2-acetyl-3,5-dimethoxyphenyl ester)

• Product name: Benzoic acid, 4-methoxy-, 2-acetyl-3,5-dimethoxyphenyl ester
• CAS No: 83171-42-0
• MF: C₁₈H₁₈O₆
• MW: 330.33192
• CID: 1807328
• PubChem ID: 9549859

Benzoic acid, 4-methoxy-, 2-acetyl-3,5-dimethoxyphenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-methoxy-, 2-acetyl-3,5-dimethoxyphenyl ester
• (2-acetyl-3,5-dimethoxyphenyl) 4-methoxybenzoate
• MLS000438928
• 83171-42-0
• NCGC00090472-01
• SCHEMBL1976110
• HMS2220L04
• CMLD3_000268
• SMR000112955
• CHEMBL1410335
• DTXSID10429561
• NCGC00090472-02
• HMS3330G21

• Inchi： InChI=1S/C18H18O6/c1-11(19)17-15(23-4)9-14(22-3)10-16(17)24-18(20)12-5-7-13(21-2)8-6-12/h5-10H,1-4H3
• InChI Key： BEEPCCLHKSMYTD-UHFFFAOYSA-N
• SMILES： CC(=O)C1=C(C=C(C=C1OC(=O)C2=CC=C(C=C2)OC)OC)OC

Computed Properties

• Exact Mass: 330.11033829g/mol
• Monoisotopic Mass: 330.11033829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.1Ų
• XLogP3: 2.9